Cas no 62056-43-3 (Benzene, 1-(1,1-dimethylethyl)-2-[4-(1,1-dimethylethyl)cyclohexyl]-)

Benzene, 1-(1,1-dimethylethyl)-2-[4-(1,1-dimethylethyl)cyclohexyl]- structure
62056-43-3 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-2-[4-(1,1-dimethylethyl)cyclohexyl]-
CAS No:62056-43-3
MF:C20H32
MW:272.468086242676
CID:459523
PubChem ID:71390378
Update Time:2025-04-19

Benzene, 1-(1,1-dimethylethyl)-2-[4-(1,1-dimethylethyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethyl)-2-[4-(1,1-dimethylethyl)cyclohexyl]-
    • 1-tert-butyl-2-(4-tert-butylcyclohexyl)benzene
    • 62056-43-3
    • DTXSID20812288
    • Inchi: 1S/C20H32/c1-19(2,3)16-13-11-15(12-14-16)17-9-7-8-10-18(17)20(4,5)6/h7-10,15-16H,11-14H2,1-6H3
    • InChI Key: KLBPOEIZBNJQGZ-UHFFFAOYSA-N
    • SMILES: C1(CCC(C2C=CC=CC=2C(C)(C)C)CC1)C(C)(C)C

Computed Properties

  • Exact Mass: 272.25056
  • Monoisotopic Mass: 272.250401021g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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